Cas no 1355217-00-3 (5-Methyl-6-(piperidin-1-yl)nicotinaldehyde)

• Product Name: 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde
• CAS No: 1355217-00-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5149968
• Update Time: 2025-05-23

5-Methyl-6-(piperidin-1-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde
• 3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-methyl-6-(1-piperidinyl)-

• Inchi： 1S/C12H16N2O/c1-10-7-11(9-15)8-13-12(10)14-5-3-2-4-6-14/h7-9H,2-6H2,1H3
• InChI Key： LXWSLRZXZNKWGI-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCCC2)=C(C)C=C1C=O

Additional information on 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde

5-Methyl-6-(piperidin-1-yl)nicotinaldehyde: A Comprehensive Overview

5-Methyl-6-(piperidin-1-yl)nicotinaldehyde (CAS No. 1355217-00-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinaldehydes, which are derivatives of nicotinamide, a key component of the vitamin B3 family. The structure of 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde incorporates a methyl group at the 5-position and a piperidinyl group at the 6-position, making it a unique derivative with potential applications in drug discovery and chemical synthesis.

The synthesis of 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde involves a series of well-established organic reactions, including alkylation, aldehyde protection, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, its ability to modulate enzyme activity has been highlighted in recent publications, where it demonstrated inhibitory effects on key enzymes involved in cellular signaling pathways.

In addition to its pharmacological applications, 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde has also been investigated for its role in agrochemicals. Researchers have explored its potential as a plant growth regulator, demonstrating enhanced crop yields under controlled conditions. This dual applicability underscores the versatility of this compound in both medical and agricultural sectors.

Recent studies have also focused on the environmental impact of 5-Methyl-6-(piperidin-1-yl)nicotinaldehyde. Scientists have evaluated its biodegradability and toxicity profiles, concluding that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are crucial for ensuring sustainable practices in the chemical industry.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the biological activities of 5-Methyl-6-(piperidin-1-ylnicotinaldehyde). Advanced computational techniques, such as molecular docking and quantum mechanics simulations, are being employed to predict its binding affinities with target proteins. Such studies are expected to pave the way for the development of more potent derivatives with improved therapeutic indices.

In conclusion, 5-Methyl-6-(piperidin-1-ylnicotinaldehyde) (CAS No. 1355217-00-) represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within the chemical and pharmaceutical industries.